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Compound of Interest

Compound Name: 3-(Methylthio)propionaldehyde

Cat. No.: B105701

This technical guide provides a comprehensive overview of the key physical properties of 3-
(Methylthio)propionaldehyde, also known as methional. Aimed at researchers, scientists, and
professionals in drug development, this document details the compound's boiling point and
density, supported by experimental methodologies and structured data presentation.

Quantitative Data Summary

The physical properties of 3-(Methylthio)propionaldehyde are summarized in the table below,
providing a clear reference for its key characteristics.

Physical Property Value Conditions

Boiling Point 165-166 °C @ 760 mmHg[1][2][3]
62 °C @ 11 mmHg[4]

61 °C @ 14.3 mmHg|[5]

Density 1.043 g/mL @ 25 °C[2][3][6]

1.04 g/mL @ 20 °C[4]

1.052 g/mL Not Specified[7]

Experimental Protocols
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The determination of the physical properties of a substance like 3-
(Methylthio)propionaldehyde requires precise experimental procedures. Below are detailed
methodologies for ascertaining boiling point and density.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination, especially with small sample
sizes, is the Thiele tube method.

e Apparatus:

o

Thiele tube

Thermometer

o

[¢]

Small test tube (fusion tube)

[¢]

Capillary tube (sealed at one end)

o

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil

o

e Procedure:

[¢]

A small amount of 3-(Methylthio)propionaldehyde is placed into the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is then placed into a Thiele tube containing mineral oil, which ensures
uniform heating.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The side arm of the Thiele tube is gently heated, causing the mineral oil to circulate and
heat the sample evenly.

o As the temperature rises, air trapped in the capillary tube will be expelled, and eventually,
a steady stream of bubbles will emerge from the open end of the capillary tube. This
indicates that the liquid has reached its boiling point.

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[8][9]

2. Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume. For a liquid such as 3-(Methylthio)propionaldehyde, this can be determined using
straightforward laboratory equipment.

e Apparatus:
o Graduated cylinder or pycnometer (for more precise measurements)
o Analytical balance

e Procedure:

o The mass of a clean, dry graduated cylinder is accurately measured using an analytical
balance.

o A specific volume of 3-(Methylthio)propionaldehyde is carefully transferred into the
graduated cylinder. The volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is then measured.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the combined mass.
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o The density is then calculated by dividing the mass of the liquid by its volume.[10][11][12]
For higher accuracy, this procedure is typically repeated multiple times, and the average
value is reported. The temperature at which the measurement is taken must be recorded
as density is temperature-dependent.

Logical Relationship of Physical Properties

The following diagram illustrates the fundamental relationship between the physical properties
discussed.

3-(Methylthio)propionaldehyde
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Figure 1: Core Physical Properties of 3-(Methylthio)propionaldehyde

Click to download full resolution via product page

Caption: Relationship between 3-(Methylthio)propionaldehyde and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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